Cas no 2229467-93-8 (1-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229467-93-8
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5818355
• PubChem ID: 165973167
• Update Time: 2025-06-13

1-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229467-93-8
• 1-(1-{[(tert-butoxy)carbonyl](methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1902713

• Inchi： 1S/C14H25NO4/c1-9(14(10(16)17)8-13(14,5)6)15(7)11(18)19-12(2,3)4/h9H,8H2,1-7H3,(H,16,17)
• InChI Key： SXDKVDIDOSFMSP-UHFFFAOYSA-N
• SMILES： OC(C1(C(C)N(C(=O)OC(C)(C)C)C)CC1(C)C)=O

Computed Properties

• Exact Mass: 271.17835828g/mol
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229467-93-8)

1-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229467-93-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a cyclopropane ring and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable building block in drug discovery and development.

The compound's molecular formula and structural features align with current trends in small molecule therapeutics, particularly in the design of protease inhibitors and other enzyme-targeted drugs. Researchers are increasingly interested in cyclopropane-containing compounds due to their ability to modulate biological activity and improve metabolic stability. The presence of the Boc group in this molecule further enhances its utility in peptide synthesis and other organic transformations, making it a versatile tool for chemists.

In recent years, the demand for high-purity intermediates like 1-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid has surged, driven by advancements in drug discovery pipelines and the growing emphasis on structure-activity relationship (SAR) studies. This compound's ability to serve as a precursor for chiral building blocks has also made it relevant in asymmetric synthesis, a hot topic in modern organic chemistry. Its CAS No. 2229467-93-8 is frequently searched in chemical databases, reflecting its importance in academic and industrial research.

From a synthetic perspective, the compound's 2,2-dimethylcyclopropane moiety offers steric constraints that can influence the conformation and reactivity of derived molecules. This property is particularly valuable in the development of conformationally restricted analogs, which are often explored to enhance binding affinity and selectivity in drug candidates. The carboxylic acid functionality provides a handle for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties.

The tert-butoxycarbonyl (Boc) group in this compound is a widely used amine-protecting group in peptide synthesis and medicinal chemistry. Its stability under basic conditions and ease of removal under acidic conditions make it indispensable in multi-step syntheses. This feature aligns with the current focus on green chemistry and atom economy, as the Boc group can be efficiently introduced and removed with minimal byproduct formation. Researchers often search for Boc-protected intermediates like this compound to streamline their synthetic routes.

In the context of drug metabolism and pharmacokinetics, the cyclopropane ring in this molecule is of particular interest. This structural motif is known to resist metabolic degradation, potentially improving the half-life of drug candidates. As the pharmaceutical industry continues to prioritize drug-like properties in early-stage discovery, compounds like 1-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid serve as valuable starting points for optimization.

The compound's relevance extends to fragment-based drug discovery, where small, structurally diverse molecules are screened for weak binding to biological targets. Its molecular weight and polar surface area fall within desirable ranges for fragment libraries, making it a potential candidate for such applications. This aligns with the growing interest in efficient lead identification strategies that can accelerate the drug discovery process.

Quality control and analytical characterization of this compound are critical aspects of its utility. Modern techniques such as HPLC, LC-MS, and NMR spectroscopy are routinely employed to verify its purity and structure. The compound's CAS No. 2229467-93-8 serves as a unique identifier in chemical inventories and regulatory documentation, facilitating its traceability throughout the supply chain.

From a commercial perspective, the availability of 1-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid through reliable suppliers is essential for research continuity. The compound's shelf stability and storage requirements (typically at 2-8°C) are important considerations for laboratories. These practical aspects are frequently searched by chemists looking to incorporate this intermediate into their synthetic workflows.

Looking ahead, the potential applications of this compound in targeted therapy development and chemical biology probes are areas of active exploration. Its structural features make it amenable to click chemistry modifications and other bioconjugation strategies that are revolutionizing drug delivery and diagnostic approaches. As research in these areas expands, the importance of well-characterized intermediates like this compound will only increase.

In summary, 1-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229467-93-8) represents a sophisticated chemical tool with broad utility in pharmaceutical research. Its unique combination of cyclopropane geometry, Boc protection, and carboxylic acid functionality positions it as a valuable asset in the medicinal chemist's toolkit. As the field continues to evolve toward more complex and targeted therapeutics, compounds like this will play an increasingly important role in bridging the gap between molecular design and biological activity.